[1-(2,2-Dimethylpropyl)indol-3-yl]-naphthalen-2-ylmethanone
[1-(2,2-Dimethylpropyl)indol-3-yl]-naphthalen-2-ylmethanone
JWH 018 (1-pentyl-3-(1-naphthoyl)indole) is a synthetic cannabinoid (CB) that potently activates the central CB1 and peripheral CB2 receptors (Ki = 9.0 and 2.94 nM, respectively). This cannabimimetic compound has frequently been found in herbal blends. JWH 018 2’-naphthyl-N-(2,2-dimethylpropyl) isomer differs structurally from JWH 018 by having the naphthyl group attached at the 2’ position and 2,2-dimethylpropyl in place of the pentyl chain. The biological activities of this compound have not been characterized.
Brand Name:
Vulcanchem
CAS No.:
1869954-38-0
VCID:
VC0163911
InChI:
InChI=1S/C24H23NO/c1-24(2,3)16-25-15-21(20-10-6-7-11-22(20)25)23(26)19-13-12-17-8-4-5-9-18(17)14-19/h4-15H,16H2,1-3H3
SMILES:
CC(C)(C)CN1C=C(C2=CC=CC=C21)C(=O)C3=CC4=CC=CC=C4C=C3
Molecular Formula:
C24H23NO
Molecular Weight:
341.4 g/mol
[1-(2,2-Dimethylpropyl)indol-3-yl]-naphthalen-2-ylmethanone
CAS No.: 1869954-38-0
Cat. No.: VC0163911
Molecular Formula: C24H23NO
Molecular Weight: 341.4 g/mol
* For research use only. Not for human or veterinary use.
![[1-(2,2-Dimethylpropyl)indol-3-yl]-naphthalen-2-ylmethanone - 1869954-38-0](/images/no_structure.jpg)
Specification
| Description | JWH 018 (1-pentyl-3-(1-naphthoyl)indole) is a synthetic cannabinoid (CB) that potently activates the central CB1 and peripheral CB2 receptors (Ki = 9.0 and 2.94 nM, respectively). This cannabimimetic compound has frequently been found in herbal blends. JWH 018 2’-naphthyl-N-(2,2-dimethylpropyl) isomer differs structurally from JWH 018 by having the naphthyl group attached at the 2’ position and 2,2-dimethylpropyl in place of the pentyl chain. The biological activities of this compound have not been characterized. |
|---|---|
| CAS No. | 1869954-38-0 |
| Molecular Formula | C24H23NO |
| Molecular Weight | 341.4 g/mol |
| IUPAC Name | [1-(2,2-dimethylpropyl)indol-3-yl]-naphthalen-2-ylmethanone |
| Standard InChI | InChI=1S/C24H23NO/c1-24(2,3)16-25-15-21(20-10-6-7-11-22(20)25)23(26)19-13-12-17-8-4-5-9-18(17)14-19/h4-15H,16H2,1-3H3 |
| Standard InChI Key | VAWLMOLQJCGJAZ-UHFFFAOYSA-N |
| SMILES | CC(C)(C)CN1C=C(C2=CC=CC=C21)C(=O)C3=CC4=CC=CC=C4C=C3 |
| Canonical SMILES | CC(C)(C)CN1C=C(C2=CC=CC=C21)C(=O)C3=CC4=CC=CC=C4C=C3 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator